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Compound of Interest

Compound Name: 2-Pyrrolidinone

Cat. No.: B116388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
pyrrolidinone, a versatile solvent widely utilized in the pharmaceutical and chemical industries.

This document is intended to be a valuable resource for researchers, scientists, and drug

development professionals, offering detailed data, experimental methodologies, and a

visualization of its application in drug delivery.

Core Physical Properties of 2-Pyrrolidinone
2-Pyrrolidinone, also known as 2-oxopyrrolidine or butyrolactam, is a five-membered lactam

that exists as a colorless liquid or crystalline solid at room temperature. Its unique combination

of a polar amide group and a nonpolar hydrocarbon chain imparts a distinctive set of physical

and chemical properties, making it an excellent aprotic, polar solvent.

Quantitative Data Summary
The following tables summarize the key physical properties of 2-pyrrolidinone for easy

reference and comparison.
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General Properties

Chemical Formula C₄H₇NO

Molecular Weight 85.106 g/mol [1]

Appearance
Colorless to pale yellow liquid or white

crystalline solid[2][3]

Odor Characteristic

Thermodynamic Properties

Boiling Point 245 °C (at 760 mmHg)[1][4]

Melting Point 25 °C[1][4]

Flash Point 129 °C (Open Cup)[4]

Heat of Vaporization 60.00 kJ/mol

Physical & Optical Properties

Density 1.116 g/cm³ (at 25 °C)[1][4]

Viscosity 13.3 cP (at 25 °C)

Surface Tension
Data for aqueous solutions available, reduces

the surface tension of water[5]

Refractive Index 1.487 (at 20 °C)[2][3]

Vapor Pressure 9.49 x 10⁻³ mmHg (at 25 °C)[4]

Dielectric Constant

The dielectric constant of pure 2-pyrrolidinone is

a critical parameter for understanding its solvent

properties. While specific values for the pure

compound are not readily available in the

literature, it is known to be a polar solvent. The

dielectric constant can be experimentally

determined.
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Solubility Profile

Water Miscible

Ethanol Miscible

Diethyl Ether Miscible

Chloroform Miscible

Benzene Miscible

Carbon Disulfide Miscible

Ethyl Acetate Miscible

Petroleum Ether Insoluble[2]

Experimental Protocols
Accurate determination of the physical properties of 2-pyrrolidinone is crucial for its

application in research and development. The following section outlines the detailed

methodologies for measuring some of the key properties listed above.

Determination of Boiling Point
Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.

Methodology (Capillary Method):

Sample Preparation: A small amount of 2-pyrrolidinone is placed in a small-diameter test

tube.

Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed into the test

tube containing the sample. The test tube is then attached to a thermometer.

Heating: The assembly is heated in a controlled manner using a heating bath (e.g., oil bath

or a melting point apparatus with a boiling point function).
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Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heat is then slowly reduced.

Measurement: The boiling point is recorded as the temperature at which the last bubble

emerges and the liquid begins to enter the capillary tube.

Determination of Density
Principle: Density is the mass of a substance per unit volume. For liquids, it is commonly

measured using a pycnometer or a digital density meter.

Methodology (ASTM D4052 - Standard Test Method for Density, Relative Density, and API

Gravity of Liquids by Digital Density Meter):

Apparatus: A digital density meter equipped with an oscillating U-tube.

Calibration: The instrument is calibrated with two reference standards, typically dry air and

deionized water, at the desired temperature.

Sample Introduction: A small, bubble-free aliquot of 2-pyrrolidinone is introduced into the U-

tube.

Measurement: The instrument measures the change in the oscillation frequency of the U-

tube when filled with the sample. This frequency change is directly related to the density of

the liquid.

Data Acquisition: The density value is displayed by the instrument, often corrected to a

reference temperature.

Determination of Flash Point
Principle: The flash point is the lowest temperature at which the vapors of a volatile material will

ignite when given an ignition source.

Methodology (ASTM D92 - Standard Test Method for Flash and Fire Points by Cleveland Open

Cup Tester):
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Apparatus: A Cleveland open cup apparatus, consisting of a brass cup, a heating plate, and

a test flame applicator.

Sample Preparation: The cup is filled with 2-pyrrolidinone to a specified level.

Heating: The sample is heated at a slow, constant rate.

Test Flame Application: At regular temperature intervals, a small test flame is passed across

the surface of the liquid.

Observation and Measurement: The flash point is the lowest temperature at which the

application of the test flame causes the vapors above the liquid to ignite with a brief flash.

Determination of Viscosity
Principle: Viscosity is a measure of a fluid's resistance to flow. For Newtonian fluids like 2-
pyrrolidinone, it can be determined using a viscometer.

Methodology (Ostwald Viscometer):

Apparatus: An Ostwald viscometer, which is a U-shaped glass tube with two bulbs and a

capillary section.

Calibration: The viscometer is first calibrated using a liquid of known viscosity, such as

deionized water. The time it takes for the reference liquid to flow between two marked points

is recorded.

Sample Measurement: The same volume of 2-pyrrolidinone is introduced into the

viscometer, and the flow time between the same two marks is measured.

Calculation: The viscosity of 2-pyrrolidinone is calculated using the following relationship: η₁

= (ρ₁ * t₁) / (ρ₂ * t₂) * η₂ where:

η₁ and η₂ are the viscosities of 2-pyrrolidinone and the reference liquid, respectively.

ρ₁ and ρ₂ are the densities of 2-pyrrolidinone and the reference liquid, respectively.

t₁ and t₂ are the flow times of 2-pyrrolidinone and the reference liquid, respectively.
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Determination of Refractive Index
Principle: The refractive index of a substance is a dimensionless number that describes how

fast light travels through the material.

Methodology (Abbe Refractometer):

Apparatus: An Abbe refractometer.

Calibration: The refractometer is calibrated using a standard with a known refractive index,

such as distilled water.

Sample Application: A few drops of 2-pyrrolidinone are placed on the prism of the

refractometer.

Measurement: The user looks through the eyepiece and adjusts the instrument until the

dividing line between the light and dark fields is sharp and centered in the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should be controlled and recorded as the refractive index is temperature-dependent.

Determination of Solubility
Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called

solute to dissolve in a solid, liquid, or gaseous solvent.

Methodology (Shake-Flask Method):

Sample Preparation: An excess amount of 2-pyrrolidinone is added to a known volume of

the solvent in a sealed flask.

Equilibration: The flask is agitated (e.g., using a shaker bath) at a constant temperature for a

prolonged period (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The undissolved portion of 2-pyrrolidinone is separated from the

saturated solution by centrifugation or filtration.
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Analysis: The concentration of 2-pyrrolidinone in the clear, saturated solution is determined

using a suitable analytical technique, such as high-performance liquid chromatography

(HPLC), gas chromatography (GC), or UV-Vis spectroscopy.

Visualization: Logical Workflow in Drug
Development
2-Pyrrolidinone and its derivatives are often used as penetration enhancers in transdermal

drug delivery systems. They can reversibly disrupt the highly ordered structure of the stratum

corneum, the main barrier to drug absorption through the skin, thereby facilitating the passage

of active pharmaceutical ingredients (APIs). The following diagram illustrates the logical

workflow for evaluating 2-pyrrolidinone as a penetration enhancer in a transdermal

formulation.
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Workflow for Evaluating 2-Pyrrolidinone as a Penetration Enhancer

Pre-formulation Studies

Formulation Development

In Vitro Permeation Testing (IVPT)

Data Analysis & Optimization

API Characterization
(Solubility, pKa, MW)

Selection of 2-Pyrrolidinone
Concentration Range

Excipient Compatibility
Studies

Preparation of Transdermal
Formulations with 2-Pyrrolidinone

Physicochemical Characterization
(pH, Viscosity, Content Uniformity)

Franz Diffusion Cell Setup
(with excised skin)

Application of Formulation
to Skin

Sampling from Receptor
Compartment over Time

Quantification of Permeated
API (e.g., HPLC)

Calculation of Flux and
Permeability Coefficient

Comparison with Control
(Formulation without Enhancer)

Optimization of 2-Pyrrolidinone
Concentration

Further In Vivo
Studies

Lead Formulation
Selection

Click to download full resolution via product page

Caption: Logical workflow for evaluating 2-pyrrolidinone in transdermal drug delivery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

